5-(4-Nitrophenyl)-2-furaldehyde
Cat. No. B1293686
M. Wt: 217.18 g/mol
InChI Key: RTSOJVJDKNKNFU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08426540B2
Procedure details
Using 2-aminophenol and 5-(4-nitrophenyl)furan-2-carbaldehyde, 3.62 g of 2-{[5-(4-nitrophenyl)furan-2-yl]methyleneamino}phenol were obtained as a yellow powder (yield 98%).
Name
Yield
98%
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][C:3]=1[OH:8].[N+:9]([C:12]1[CH:17]=[CH:16][C:15]([C:18]2[O:22][C:21]([CH:23]=O)=[CH:20][CH:19]=2)=[CH:14][CH:13]=1)([O-:11])=[O:10]>>[N+:9]([C:12]1[CH:13]=[CH:14][C:15]([C:18]2[O:22][C:21]([CH:23]=[N:1][C:2]3[CH:7]=[CH:6][CH:5]=[CH:4][C:3]=3[OH:8])=[CH:20][CH:19]=2)=[CH:16][CH:17]=1)([O-:11])=[O:10]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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NC1=C(C=CC=C1)O
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[N+](=O)([O-])C1=CC=C(C=C1)C1=CC=C(O1)C=O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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[N+](=O)([O-])C1=CC=C(C=C1)C1=CC=C(O1)C=NC1=C(C=CC=C1)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 3.62 g |
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Name
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Type
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product
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Smiles
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 98% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
